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Compound of Interest

Compound Name: 4-Amino hexanoic acid

Cat. No.: B10776964

For researchers and professionals in the scientific community, the proper disposal of chemical
reagents is a critical component of laboratory safety and environmental responsibility. This
guide provides a comprehensive overview of the recommended procedures for the safe
disposal of 4-aminohexanoic acid (also known as 6-aminocaproic acid), ensuring compliance
and minimizing risk.

Immediate Safety and Disposal Protocols

The primary directive for the disposal of 4-aminohexanoic acid is to adhere strictly to national
and local regulations. Waste materials should not be mixed with other chemical waste and
should remain in their original containers whenever possible.

Step-by-Step Disposal Procedure:

o Consult Regulations: Before initiating disposal, consult with your institution's environmental
health and safety (EHS) department and review all applicable federal, state, and local waste
disposal regulations.

o Container Management:
o For residual amounts of the chemical, leave it in its original, properly labeled container.

o Uncleaned or empty containers should be treated as if they still hold the product and
disposed of accordingly.
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» Waste Collection:
o Collect the waste material in a suitable, labeled container for disposal.
o Avoid generating dust during handling and cleanup.[1]

o Approved Disposal Facility: Arrange for the disposal of the contents and the container at an
approved waste disposal plant.[2][3]

e Spill Management:

o In the event of a spill, cover drains to prevent the material from entering the sewage
system.[4]

o Collect, bind, and pump off spills for proper disposal. Clean the affected area thoroughly.

» Avoid Contamination: Do not allow the product to enter drains or contaminate surface or
groundwater.[4][5] It is classified as slightly hazardous to water (Water hazard class 1).[4]

Hazard Profile and Quantitative Data

While specific quantitative limits for disposal are not defined in the provided safety data sheets,
understanding the material's hazard profile is essential for safe handling. The following table
summarizes key toxicity and physical-chemical data.

Parameter Value Species Method/Source

Acute Oral Toxicity

3,400 mg/kg Rat Not specified

(LD50)

Partition Coefficient . OECD Test Guideline
-3.32 (at 20°C) Not applicable

(log Pow) 107

. . 207 - 209 °C . N

Melting Point Not applicable Not specified

(decomposes)

This data is provided for informational purposes to aid in risk assessment during handling and
disposal.
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Experimental Protocols

The safety data sheets for 4-aminohexanoic acid do not cite specific experimental protocols for
disposal. The disposal procedures are dictated by regulatory frameworks rather than
laboratory-based experimental results. The provided data, such as the partition coefficient, is
determined using standardized methods like the OECD Test Guideline 107 to assess the
environmental fate and potential for bioaccumulation of the substance. Bioaccumulation is not
expected for 4-aminohexanoic acid.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-
aminohexanoic acid in a laboratory setting.
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Caption: Disposal decision workflow for 4-aminohexanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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